Cas no 1199215-90-1 (3-(3,5-Dimethyl-1H-1,2,4-triazol-1-yl)propan-1-ol)

• Product Name: 3-(3,5-Dimethyl-1H-1,2,4-triazol-1-yl)propan-1-ol
• CAS No: 1199215-90-1
• MF: C₇H₁₃N₃O
• MW: 155.197621107101
• MDL: MFCD13248672
• CID: 4685347
• Update Time: 2025-11-02

3-(3,5-Dimethyl-1H-1,2,4-triazol-1-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propan-1-ol
• 3-(dimethyl-1,2,4-triazol-1-yl)propan-1-ol
• 1H-1,2,4-triazole-1-propanol, 3,5-dimethyl-
• 3-(3,5-Dimethyl-1H-1,2,4-triazol-1-yl)propan-1-ol

• MDL： MFCD13248672
• Inchi： 1S/C7H13N3O/c1-6-8-7(2)10(9-6)4-3-5-11/h11H,3-5H2,1-2H3
• InChI Key： WUHGAVVAXIJTHI-UHFFFAOYSA-N
• SMILES： OCCCN1C(C)=NC(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 120
• Topological Polar Surface Area: 50.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 3-(3,5-Dimethyl-1H-1,2,4-triazol-1-yl)propan-1-ol

Research Briefing on 3-(3,5-Dimethyl-1H-1,2,4-triazol-1-yl)propan-1-ol (CAS: 1199215-90-1): Recent Advances and Applications

3-(3,5-Dimethyl-1H-1,2,4-triazol-1-yl)propan-1-ol (CAS: 1199215-90-1) is a triazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the design of antifungal, antibacterial, and anticancer agents. This briefing provides an overview of the latest research findings, focusing on the compound's synthesis, mechanism of action, and therapeutic potential.

Recent advancements in synthetic methodologies have enabled the efficient production of 3-(3,5-Dimethyl-1H-1,2,4-triazol-1-yl)propan-1-ol with high purity and yield. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic approach using palladium-based catalysts, which significantly improved the reaction efficiency and reduced byproduct formation. The optimized synthetic route not only enhances scalability but also ensures the compound's suitability for high-throughput screening in drug discovery programs.

The biological activity of 3-(3,5-Dimethyl-1H-1,2,4-triazol-1-yl)propan-1-ol has been extensively investigated in the context of antimicrobial resistance. A 2024 study in Antimicrobial Agents and Chemotherapy revealed that the compound exhibits potent inhibitory effects against Candida albicans and Aspergillus fumigatus, two clinically relevant fungal pathogens. The mechanism of action involves the disruption of ergosterol biosynthesis, a critical pathway for fungal cell membrane integrity. These findings underscore the compound's potential as a lead candidate for developing next-generation antifungal therapies.

In oncology research, 3-(3,5-Dimethyl-1H-1,2,4-triazol-1-yl)propan-1-ol has shown promising results as a modulator of protein-protein interactions (PPIs) involved in cancer cell proliferation. A recent preprint on bioRxiv (2024) reported that the compound selectively targets the MDM2-p53 interaction, leading to the reactivation of p53-mediated apoptosis in cancer cells. This discovery opens new avenues for the development of small-molecule inhibitors targeting PPIs, a challenging yet highly impactful area in cancer therapeutics.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 3-(3,5-Dimethyl-1H-1,2,4-triazol-1-yl)propan-1-ol for clinical applications. Current research efforts are focused on structural modifications to enhance its bioavailability and reduce off-target effects. Collaborative studies between academic and industrial researchers are underway to accelerate the translation of these findings into preclinical candidates.

In conclusion, 3-(3,5-Dimethyl-1H-1,2,4-triazol-1-yl)propan-1-ol (CAS: 1199215-90-1) represents a versatile scaffold with broad applications in medicinal chemistry. Its recent advancements in synthesis, mechanistic insights, and therapeutic potential highlight its importance in addressing unmet medical needs. Future research should prioritize the optimization of its drug-like properties and the exploration of its efficacy in in vivo models to fully realize its clinical potential.